Cas no 1394018-05-3 ((1-Aminocyclobutyl)(4-chlorophenyl)methanone)

• Product Name: (1-Aminocyclobutyl)(4-chlorophenyl)methanone
• CAS No: 1394018-05-3
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD23703082
• CID: 1032493
• PubChem ID: 71464032
• Update Time: 2025-10-21

(1-Aminocyclobutyl)(4-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (1-Aminocyclobutyl)(4-chlorophenyl)methanone
• (1-aminocyclobutyl)-(4-chlorophenyl)methanone
• 1394018-05-3
• DTXSID60855856
• 1-(4-chlorobenzoyl)cyclobutan-1-amine
• EN300-5125242

• MDL： MFCD23703082
• Inchi： 1S/C11H12ClNO/c12-9-4-2-8(3-5-9)10(14)11(13)6-1-7-11/h2-5H,1,6-7,13H2
• InChI Key： HQKYRYNIZNVYEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1(CCC1)N)=O

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (1-Aminocyclobutyl)(4-chlorophenyl)methanone

The Chemistry and Applications of (1-Aminocyclobutyl)(4-chlorophenyl)methanone (CAS No. 1394018-05-3)

(1-Aminocyclobutyl)(4-chlorophenyl)methanone, identified by the CAS registry number 1394018-05-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities, making it a subject of ongoing research.

The molecular structure of (1-Aminocyclobutyl)(4-chlorophenyl)methanone comprises a cyclobutane ring substituted with an amino group and a phenyl ring bearing a chlorine substituent. This arrangement imparts the compound with distinctive electronic and steric properties, which are pivotal in determining its reactivity and biological activity. The cyclobutane ring, known for its strain energy, contributes to the compound's unique chemical behavior, while the amino group introduces nucleophilic character, enhancing its potential for participation in various chemical transformations.

Recent studies have explored the synthesis of this compound through diverse routes, including nucleophilic aromatic substitution and organocatalytic processes. These methods have not only improved the yield and purity of the compound but also provided insights into its intermediates' stability and reactivity. For instance, researchers have demonstrated that the use of palladium-catalyzed coupling reactions can efficiently construct the carbon-nitrogen bond, a critical step in assembling this molecule.

In terms of applications, (1-Aminocyclobutyl)(4-chlorophenyl)methanone has shown promise in medicinal chemistry as a building block for bioactive compounds. Its ability to act as a chelating agent or a ligand in metalloenzyme inhibition has been highlighted in recent publications. Moreover, its role as an intermediate in the synthesis of complex natural products has been documented, underscoring its versatility in organic synthesis.

The physical properties of this compound, such as its melting point, boiling point, and solubility, have been extensively characterized using modern analytical techniques like differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These studies have provided critical data for optimizing its storage conditions and handling procedures during large-scale production.

From an environmental perspective, the biodegradation pathways of (1-Aminocyclobutyl)(4-chlorophenyl)methanone have been investigated to assess its ecological impact. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of the amide bond, leading to the formation of less complex intermediates that are more readily metabolized by microorganisms.

In conclusion, (1-Aminocyclobutyl)(4-chlorophenyl)methanone (CAS No. 1394018-05-3) stands as a versatile and intriguing molecule with multifaceted applications across various scientific domains. Ongoing research continues to unravel its potential, ensuring its relevance in both academic and industrial settings for years to come.